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Abstract

Trimethylaluminum (TMA), with the dimeric formula Alz(CHs)s, is a pyrophoric, colorless liquid
that serves as a pivotal organoaluminum compound in a multitude of chemical applications.
This technical guide provides a comprehensive overview of its core chemical and physical
properties, detailed experimental protocols for its synthesis and significant reactions, and
critical safety and handling information. The content is structured to be an essential resource
for researchers, scientists, and professionals in drug development and materials science,
offering in-depth data presentation and visualization of key chemical processes.

Chemical and Physical Properties

Trimethylaluminum exists as a dimer at room temperature, with two aluminum centers
bridged by two methyl groups. This electron-deficient bonding structure is a key feature
influencing its reactivity.[1] The physical and chemical properties of TMA are summarized in the
tables below.

Table 1: Physical Properties of Trimethylaluminum
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Property Value Reference
Molecular Formula Al2(CHs)s [1]
Molar Mass 144.18 g/mol (dimer) [2]
Appearance Colorless liquid [2]
Melting Point 15 °C (59 °F; 288 K) [2]
Boiling Point 127 °C (261 °F; 400 K) [2]
Density 0.743 g/cm3 (at 30 °C) [2]
Viscosity 0.9 mPa:s (at 30 °C) [2]

Vapor Pressure

1.2 kPa (at 20 °C), 9.24 kPa
(at 60 °C)

[1]

Table 2: Thermodynamic Properties of

Trimethylaluminum

Property Value Reference
Standard Enthalpy of
_ o -151 kJ/mol [2]
Formation (AfHO g, liquid)
Standard Enthalpy of
-136.4 kJ/mol [1]

Formation (AfHOg, gas)

Standard Molar Entropy
(86298, ||CIU|d)

209.4 J/(mol-K)

[1]

Molar Heat Capacity (Cp,
liquid)

155.6 J/(mol-K)

[3]4]

Heat of Vaporization (AHv)

247 Jig

[2]

Heat of Combustion (AH.°)

-3180 kJ/mol

[2]

Structure and Bonding
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The dimeric structure of trimethylaluminum, Al2(CHs)s, features two aluminum atoms linked
by two bridging methyl groups, with each aluminum atom also bonded to two terminal methyl
groups. This results in a distorted tetrahedral geometry around each aluminum atom. The Al-C
bonds in the bridge are longer (approximately 2.14 A) than the terminal Al-C bonds
(approximately 1.97 A).[1] This "electron-deficient" three-center, two-electron (3c-2e) bonding in
the Al-CHs-Al bridge is a hallmark of its structure and a primary reason for its high reactivity.

Figure 1: Dimeric Structure of Trimethylaluminum

Experimental Protocols
Synthesis of Trimethylaluminum

A common industrial synthesis involves the reaction of methyl chloride with aluminum-sodium
alloy.[1]

Reaction: 2 Al + 6 CHsCl + 6 Na — Al2(CHs)s + 6 NaCl

Experimental Workflow:
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Figure 2: Synthesis Workflow for Trimethylaluminum

Click to download full resolution via product page
Figure 2: Synthesis Workflow for Trimethylaluminum

Protocol:

o Caution: This reaction is highly exothermic and should only be performed by trained
personnel in a suitable high-pressure reactor with appropriate safety measures.
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e Charge a high-pressure autoclave with the desired molar equivalents of aluminum powder
and sodium metal under an inert atmosphere.

o Seal the reactor and introduce methyl chloride gas to the desired pressure.
e Heat the reactor to initiate the reaction, typically between 150-200 °C.

o Monitor the reaction pressure and temperature. The reaction is complete when the pressure
stabilizes.

o Cool the reactor to room temperature and vent any unreacted methyl chloride.

e The crude product mixture is then transferred under an inert atmosphere to a distillation
apparatus.

o Purify the trimethylaluminum by fractional distillation. The solid sodium chloride byproduct
is removed by filtration.

Preparation of Tebbe's Reagent

Tebbe's reagent is a valuable methylenating agent prepared from titanocene dichloride and
trimethylaluminum.

Reaction: Cp2TiClz + 2 Al(CHs)s — Cp2Ti(u-CHz)(u-Cl)AI(CHs)2 + CHa + Al(CHs)2Cl
Protocol:

o Caution: Trimethylaluminum and Tebbe's reagent are pyrophoric. All manipulations must be
carried out under a dry, inert atmosphere (e.g., nitrogen or argon) using Schlenk techniques
or in a glovebox.

 In a flame-dried Schlenk flask equipped with a magnetic stir bar, dissolve titanocene
dichloride (Cp2TiCl2) in anhydrous toluene.

e Cool the solution to -50 °C using a dry ice/acetone bath.

e Slowly add a solution of trimethylaluminum in toluene (2 equivalents) to the cooled
titanocene dichloride solution with vigorous stirring.
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» Allow the reaction mixture to slowly warm to room temperature and stir for at least 1 hour.
During this time, the color of the solution will change from red to a deep red-brown.

e The resulting solution of Tebbe's reagent can be used in situ for subsequent reactions.

Zirconium-Catalyzed Carboalumination of Alkynes

This reaction allows for the stereospecific addition of a methyl group and an aluminum moiety
across a carbon-carbon triple bond.

Reaction: R-C=C-R' + AI(CHs)s (in the presence of Cp2ZrClz2) - (R)(CHs)C=C(Al(CHs)2)(R")

Protocol:

Caution: Trimethylaluminum is pyrophoric. All manipulations must be carried out under a
dry, inert atmosphere.

o To a flame-dried Schlenk flask containing the alkyne substrate in an anhydrous solvent (e.qg.,
dichloromethane or 1,2-dichloroethane), add a catalytic amount of zirconocene dichloride
(Cp2ZrCL).

e Cool the mixture to 0 °C.
e Slowly add a solution of trimethylaluminum (1.1 to 2 equivalents) to the stirred mixture.

» Allow the reaction to warm to room temperature and stir until the reaction is complete
(monitored by TLC or GC).

e The resulting vinylalane can be quenched with various electrophiles to introduce a range of
functional groups. For example, quenching with water will yield the corresponding alkene.

Key Reactions and Mechanisms
Hydrolysis

Trimethylaluminum reacts violently with water in a highly exothermic reaction to produce
methane and aluminum oxide.[2]

Reaction Pathway:
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Figure 3: Hydrolysis of Trimethylaluminum
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Figure 3: Hydrolysis of Trimethylaluminum
Under controlled conditions with a limited amount of water, methylaluminoxane (MAO), an

important co-catalyst in olefin polymerization, can be formed.

Ziegler-Natta Polymerization

Trimethylaluminum, often in the form of methylaluminoxane (MAO), acts as a co-catalyst in
Ziegler-Natta polymerization to activate the transition metal catalyst (e.g., a titanium or
zirconium compound).[5][6][7]

Simplified Mechanism:
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Figure 4: Simplified Ziegler-Natta Polymerization
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Figure 4: Simplified Ziegler-Natta Polymerization

The organoaluminum compound alkylates the transition metal center, creating a cationic
species that is the active site for polymerization. The olefin monomer then coordinates to the
metal center and inserts into the metal-alkyl bond, leading to chain growth.
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Spectroscopic Data

ble 3: : for Trimethvlalumi

Spectroscopy

Key Features

Reference

1H NMR

A single sharp resonance for
the methyl protons is observed
at room temperature due to
rapid exchange between
bridging and terminal
positions. The chemical shift is
typically around -0.5 to -1.0
ppm (relative to TMS).

13C NMR

Similar to *H NMR, a single
resonance is observed for the
methyl carbons due to rapid

exchange.

[10][11]

IR Spectroscopy

Characteristic C-H stretching
and bending vibrations are
observed. The Al-C stretching
modes are found in the far-
infrared region. Key bands
include those for bridging and

terminal methyl groups.

[12][13][14][15]

Mass Spectrometry (EI)

The mass spectrum shows a

complex fragmentation pattern.

The molecular ion is often not
observed. Common fragments
correspond to the loss of
methyl groups and cleavage of
the Al-Al bond in the dimer.

Safety and Handling

Trimethylaluminum is a highly hazardous material that requires stringent safety precautions.

© 2025 BenchChem. All rights reserved. 9/13

Tech Support


https://www.benchchem.com/product/b3029685?utm_src=pdf-body
https://www.researchgate.net/figure/a-H-NMR-spectra-of-TMA-with-increasing-quantities-of-1H-PFH-in-C6D6-b-F-NMR_fig4_374232303
https://www.rsc.org/suppdata/c8/dt/c8dt04156c/c8dt04156c1.pdf
https://www.rsc.org/suppdata/dt/b9/b913393c/b913393c.pdf
http://www.acadiau.ca/~bellis/resources/nmr/database/C-13_spectra/487-68-3-C.html
http://surface.chem.uwm.edu/pubs/Tysoe56.pdf
https://cdnsciencepub.com/doi/pdf/10.1139/v63-205
https://www.researchgate.net/publication/231235061_Infrared_Spectroscopy_of_Trimethylaluminum_and_Dimethylaluminum_chloride_adsorbed_on_Alumina
https://www.semanticscholar.org/paper/Infrared-Spectroscopy-of-Trimethylaluminum-and-on-Soto-Wu/a7e39f9f873b52a89707b4067b9996a47a24900e
https://webbook.nist.gov/cgi/cbook.cgi?ID=C75241&Mask=200
https://www.benchchem.com/product/b3029685?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

[able 4: Toxicity Data for Trimethylaluminum

Parameter Value Reference
Oral LD50 (Rat) No data available [17][18][19][20]
Dermal LD50 (Rabbit) > 2000 mg/kg [21][22]
Inhalation LC50 (Rat) No data available [17][18][20]

Key Safety Precautions:

e Pyrophoric: Trimethylaluminum ignites spontaneously in air. It must be handled under an
inert atmosphere (e.g., nitrogen or argon) at all times.[2]

o Reacts Violently with Water: Contact with water, including atmospheric moisture, can lead to
a violent exothermic reaction and the release of flammable methane gas.[2]

o Corrosive: It causes severe burns to the skin and eyes.[23]

o Personal Protective Equipment (PPE): Flame-retardant lab coat, chemical splash goggles, a
face shield, and appropriate chemical-resistant gloves (e.g., neoprene or nitrile) must be

worn.

o Fire Extinguishing: Do NOT use water, carbon dioxide, or halogenated extinguishers. Use
dry chemical powder (e.g., Met-L-X®) or sand to smother the fire.

o Storage: Store in a cool, dry, well-ventilated area away from sources of ignition and
incompatible materials (e.g., water, alcohols, oxidizing agents). Containers should be kept
tightly sealed under an inert atmosphere.

Emergency Procedures:

o Skin Contact: Immediately flush with copious amounts of water for at least 15 minutes and
seek medical attention. Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek immediate medical attention.
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 Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

o Spill: Evacuate the area. If the spill ignites, use an appropriate fire extinguisher. If it does not
ignite, cover the spill with a dry, inert absorbent material (e.g., sand or vermiculite) and
transfer to a sealed container for disposal.

This technical guide is intended for informational purposes for qualified individuals and does
not supersede any institutional or regulatory safety protocols. Always consult the Safety Data
Sheet (SDS) and your institution's safety guidelines before handling trimethylaluminum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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